N-{2-[(4-methylbenzyl)thio]ethyl}-3-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-[2-[(4-methylphenyl)methylsulfanyl]ethyl]-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C19H20N2O3S/c1-15-5-7-17(8-6-15)14-25-12-11-20-19(22)10-9-16-3-2-4-18(13-16)21(23)24/h2-10,13H,11-12,14H2,1H3,(H,20,22)/b10-9+
• InChI Key: LQUQZIWWZWSABR-MDZDMXLPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCCNC(=O)C=CC2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC=C(C=C1)CSCCNC(=O)/C=C/C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol

Description

N-{2-[(4-methylbenzyl)thio]ethyl}-3-(3-nitrophenyl)acrylamide, commonly known as MBTA-NPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research. In

Mechanism of Action

The mechanism of action of MBTA-NPAA involves the reaction of the thiol group in the compound with the active site of the enzyme being studied. This results in the formation of a covalent bond between the enzyme and the compound, allowing for the detection of enzyme activity.
Biochemical and Physiological Effects:
MBTA-NPAA has been found to have no significant biochemical or physiological effects on cells or tissues. This makes it an ideal probe for studying enzyme activity without interfering with normal cellular processes.

Advantages and Limitations for Lab Experiments

MBTA-NPAA has several advantages for use in lab experiments. It is easy to synthesize, has a high degree of selectivity for the enzymes being studied, and does not interfere with normal cellular processes. However, it also has some limitations, including its relatively short half-life and the need for specialized equipment to detect enzyme activity.

Future Directions

There are several future directions for research involving MBTA-NPAA. One potential area of research is the development of new probes based on the structure of MBTA-NPAA that have improved selectivity and sensitivity. Another area of research is the use of MBTA-NPAA in the development of new drugs targeting specific enzymes. Overall, MBTA-NPAA has significant potential for use in scientific research and the development of new drugs.

Synthesis Methods

MBTA-NPAA can be synthesized through a multi-step process involving the reaction of 4-methylbenzyl chloride with sodium thiolate to form 2-(4-methylbenzylthio)ethanol. This is further reacted with 3-nitrophenylacryloyl chloride to produce MBTA-NPAA.

Scientific Research Applications

MBTA-NPAA has been found to have potential applications in scientific research, particularly in the field of biochemistry. It has been used as a probe to study the activity of enzymes such as cysteine proteases and caspases. It has also been used to study the interaction of proteins with lipid membranes.